Cas no 2093108-59-7 ((5-Fluoro-2-methoxy-4-methylphenyl)boronic acid)

• Product Name: (5-Fluoro-2-methoxy-4-methylphenyl)boronic acid
• CAS No: 2093108-59-7
• MF: C₈H₁₀BFO₃
• MW: 183.972606182098
• CID: 6794243
• PubChem ID: 145590487
• Update Time: 2025-05-24

(5-Fluoro-2-methoxy-4-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• MFCD23712918
• 2093108-59-7
• (5-Fluoro-2-methoxy-4-methylphenyl)boronic acid

• Inchi： 1S/C8H10BFO3/c1-5-3-8(13-2)6(9(11)12)4-7(5)10/h3-4,11-12H,1-2H3
• InChI Key： DWUXMPYBNITOCY-UHFFFAOYSA-N
• SMILES： FC1=CC(B(O)O)=C(C=C1C)OC

Computed Properties

• Exact Mass: 184.0707025g/mol
• Monoisotopic Mass: 184.0707025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Additional information on (5-Fluoro-2-methoxy-4-methylphenyl)boronic acid

Comprehensive Overview of (5-Fluoro-2-methoxy-4-methylphenyl)boronic acid (CAS No. 2093108-59-7)

(5-Fluoro-2-methoxy-4-methylphenyl)boronic acid (CAS No. 2093108-59-7) is a specialized boronic acid derivative widely utilized in pharmaceutical research, organic synthesis, and material science. This compound belongs to the arylboronic acid family, known for its versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. Its unique structural features, including the fluoro and methoxy substituents, enhance its reactivity and selectivity in forming carbon-carbon bonds, making it invaluable for constructing complex molecular architectures.

The growing demand for boronic acid-based reagents like 2093108-59-7 is driven by advancements in targeted drug delivery and bioconjugation techniques. Researchers are particularly interested in its potential applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, which are hot topics in oncology and neurodegenerative disease research. Additionally, its role in metal-organic frameworks (MOFs) and sensors aligns with the surge in interest for smart materials and environmental monitoring technologies.

From a synthetic perspective, (5-Fluoro-2-methoxy-4-methylphenyl)boronic acid offers exceptional stability under ambient conditions, simplifying storage and handling compared to other organoboron compounds. Its compatibility with aqueous and organic solvents expands its utility in high-throughput screening and parallel synthesis, addressing the needs of combinatorial chemistry workflows. Recent publications highlight its use in optimizing kinase inhibitors and GPCR modulators, reflecting industry trends toward precision medicine.

Environmental and regulatory considerations further underscore the relevance of this compound. As the pharmaceutical sector shifts toward green chemistry, 2093108-59-7 is often highlighted for its minimal byproduct formation and compatibility with catalytic processes. This aligns with global initiatives like the EPA’s Safer Choice Program and REACH regulations, which prioritize sustainable synthetic routes. Analytical methods such as HPLC and LC-MS are routinely employed to validate its purity, ensuring compliance with Good Manufacturing Practices (GMP).

In summary, (5-Fluoro-2-methoxy-4-methylphenyl)boronic acid (CAS No. 2093108-59-7) exemplifies the intersection of innovation and practicality in contemporary chemistry. Its multifaceted applications—from drug discovery to advanced materials—position it as a critical tool for scientists tackling challenges in healthcare and sustainability. As research continues to explore its potential, this compound is poised to remain a staple in laboratories worldwide.